Cas no 1909286-89-0 ((1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid)

• Product Name: (1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• CAS No: 1909286-89-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 4709586
• Update Time: 2025-05-21

(1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1S,4R,7S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• rac-(1S,4R,7S)-2-(t-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• (1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-7-4-5-8(13)9(7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9-/m0/s1
• InChI Key： ICEBNUREWSCJKO-CIUDSAMLSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CC[C@H]1[C@H]2C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 371.0±25.0 °C at 760 mmHg

(1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid

(1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid

The compound with CAS No. 1909286-89-0, known as (1S,4R,7S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of bicyclic compounds, specifically the bicyclo[2.2.1]heptane system, which is a common structural motif in natural products and bioactive molecules.

The structure of this compound is characterized by a bicyclic framework with three stereocenters at positions 1S, 4R, and 7S. The presence of a tert-butyl oxycarbonyl (Boc) group at position 2 and a carboxylic acid group at position 7 introduces unique electronic and steric properties to the molecule. These functional groups are critical for its biological activity and chemical reactivity.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic natural product scaffolds and provide stability against metabolic degradation. The Boc protecting group is widely used in peptide synthesis and organic synthesis to temporarily block the amine functionality while preserving the integrity of the bicyclic core during reaction steps.

The synthesis of this compound involves multi-step processes that require precise stereocontrol to achieve the desired configuration at each stereocenter. Advanced techniques such as enantioselective catalysis and asymmetric induction have been employed to construct the bicyclic framework with high enantiomeric excess (ee). These methods are essential for producing pharmaceutical-grade materials with consistent quality and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. The bicyclic system provides a rigid structure that can effectively interact with biological targets, making it a valuable lead compound for drug discovery programs.

Moreover, the presence of the carboxylic acid group at position 7 allows for further functionalization through esterification or amidation reactions, enabling the creation of derivative compounds with enhanced pharmacokinetic properties such as improved solubility and bioavailability.

The application of computational chemistry tools like molecular docking and quantum mechanics has provided deeper insights into the binding modes and interactions of this compound with its target proteins. These computational studies complement experimental data and guide iterative optimization cycles to refine the molecule's potency and selectivity.

In conclusion, (1S,4R,7S)-2-[(tert-butoxycarbonyl)]bicyclo[2.2.1]heptane carboxylic acid represents a cutting-edge example of how advanced synthetic techniques and computational modeling can be leveraged to develop novel chemical entities with potential therapeutic applications.